N-(4-ethylphenyl)-2-(methylthio)benzamide

• IUPAC Name: N-(4-ethylphenyl)-2-methylsulfanylbenzamide
• InChI: InChI=1S/C16H17NOS/c1-3-12-8-10-13(11-9-12)17-16(18)14-6-4-5-7-15(14)19-2/h4-11H,3H2,1-2H3,(H,17,18)
• InChI Key: ZOFRATHMKANLLH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2SC
• Molecular Formula: C16H17NOS
• Molecular Weight: 271.4 g/mol
• Solubility: 2.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-ethylphenyl)-2-(methylthio)benzamide, also known as EPM, is a chemical compound that belongs to the class of benzamides. It is a white crystalline powder that is soluble in organic solvents. EPM is widely used in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

N-(4-ethylphenyl)-2-(methylthio)benzamide inhibits the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting the dopamine transporter, this compound increases the concentration of dopamine in the synaptic cleft, leading to increased dopamine signaling. This increased dopamine signaling is thought to underlie the effects of this compound on behavior and cognition.
Biochemical and Physiological Effects:
This compound has been shown to increase dopamine signaling in the brain, leading to changes in behavior and cognition. Specifically, this compound has been shown to increase locomotor activity, enhance cognitive performance, and increase reward-seeking behavior. Furthermore, this compound has been shown to reduce the reinforcing effects of drugs of abuse, suggesting that it may have therapeutic potential in the treatment of addiction.

Advantages and Limitations for Lab Experiments

N-(4-ethylphenyl)-2-(methylthio)benzamide has several advantages as a research tool. It is a potent and selective inhibitor of the dopamine transporter, making it useful for studying the role of dopamine in various physiological and pathological processes. Furthermore, this compound is relatively easy to synthesize and has a high purity, making it a reliable research tool. However, this compound also has some limitations. It has a short half-life in vivo, which may limit its effectiveness in certain experiments. Additionally, this compound has not been extensively studied in humans, so its safety profile is not well understood.

Future Directions

There are several future directions for research on N-(4-ethylphenyl)-2-(methylthio)benzamide. One area of research is the development of more potent and selective inhibitors of the dopamine transporter. Another area of research is the investigation of the effects of this compound on other neurotransmitter systems, such as serotonin and norepinephrine. Additionally, further research is needed to determine the safety and efficacy of this compound in humans, and to investigate its potential therapeutic uses in the treatment of addiction and other psychiatric disorders.
Conclusion:
In conclusion, this compound is a potent and selective inhibitor of the dopamine transporter that has been extensively used in scientific research. Its unique properties and mechanism of action have led to insights into the role of dopamine in behavior and cognition, and its potential therapeutic uses in the treatment of addiction and other psychiatric disorders. While this compound has several advantages as a research tool, it also has some limitations, and further research is needed to fully understand its potential.

Scientific Research Applications

N-(4-ethylphenyl)-2-(methylthio)benzamide has been extensively used in scientific research due to its unique properties and mechanism of action. It is a potent inhibitor of the dopamine transporter and has been used to study the role of dopamine in various physiological and pathological processes. This compound has also been used to study the effects of dopamine on behavior and cognition. Furthermore, this compound has been used to investigate the role of dopamine in addiction and other psychiatric disorders.